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Compound of Interest

Compound Name: APS6-45

Cat. No.: B605546

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of APS6-45, an orally active tumor-calibrated inhibitor of RAS/MAPK signaling.

Compound Information

A summary of the key chemical and physical properties of APS6-45 is provided in the table
below.
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Property Value

) 4-(4-(3-(2-Fluoro-5-(perfluoropropan-2-
Chemical Name . - .
yl)phenyl)ureido)phenoxy)-N-methylpicolinamide

Molecular Formula C23H16FsN4O3
Molecular Weight 548.39 g/mol
CAS Number 2188236-41-9
Appearance Crystalline solid

Soluble in DMSO (= 2.08 mg/mL or 3.79 mM)[1]

Solubility

[2].

Short-term (days to weeks) at 0-4°C; Long-term
Storage (Solid) (months to years) at -20°C in a dry, dark

environment[3].

Aliquot and store at -80°C for up to 1 year or
Storage (Stock Solution) -20°C for up to 1 month to avoid repeated

freeze-thaw cycles[4].

Mechanism of Action: RAS/MAPK Signaling
Inhibition

APS6-45 functions as a tumor-calibrated inhibitor that targets the RAS/MAPK signaling
pathway. This pathway is a critical regulator of cell proliferation, differentiation, and survival,

and its dysregulation is a hallmark of many cancers. APS6-45's inhibitory action on this
pathway underlies its antitumor activity[1][2].
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Weigh APS6-45 Powder

Select Solvent
(e.g., DMSO)

Dissolve Powder in Solvent

'

Vortex until Clear Solution

Aliquot into Single-Use Tubes

Store at -80°C or -20°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605546#preparing-aps6-45-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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